1-(3,5-DI-O-(P-TOLUOYL)-BETA-D-2-DEOXYRIBOFURANOSYL)-5-(2-(PHTHALIMIDOOXY)ETHYL)-4 (1,2,4-TRIAZOL-1-
1-(3,5-DI-O-(P-TOLUOYL)-BETA-D-2-DEOXYRIBOFURANOSYL)-5-(2-(PHTHALIMIDOOXY)ETHYL)-4 (1,2,4-TRIAZOL-1-
Brand Name:
Vulcanchem
CAS No.:
126128-40-3
VCID:
VC0152899
InChI:
InChI=1S/C37H32N6O9/c1-22-7-11-24(12-8-22)35(46)49-19-30-29(52-36(47)25-13-9-23(2)10-14-25)17-31(51-30)41-18-26(32(40-37(41)48)42-21-38-20-39-42)15-16-50-43-33(44)27-5-3-4-6-28(27)34(43)45/h3-14,18,20-21,29-31H,15-17,19H2,1-2H3/t29-,30+,31+/m0/s1
SMILES:
CC1=CC=C(C=C1)C(=O)OCC2C(CC(O2)N3C=C(C(=NC3=O)N4C=NC=N4)CCON5C(=O)C6=CC=CC=C6C5=O)OC(=O)C7=CC=C(C=C7)C
Molecular Formula:
C37H32N6O9
Molecular Weight:
704.696
1-(3,5-DI-O-(P-TOLUOYL)-BETA-D-2-DEOXYRIBOFURANOSYL)-5-(2-(PHTHALIMIDOOXY)ETHYL)-4 (1,2,4-TRIAZOL-1-
CAS No.: 126128-40-3
Main Products
VCID: VC0152899
Molecular Formula: C37H32N6O9
Molecular Weight: 704.696
CAS No. | 126128-40-3 |
---|---|
Product Name | 1-(3,5-DI-O-(P-TOLUOYL)-BETA-D-2-DEOXYRIBOFURANOSYL)-5-(2-(PHTHALIMIDOOXY)ETHYL)-4 (1,2,4-TRIAZOL-1- |
Molecular Formula | C37H32N6O9 |
Molecular Weight | 704.696 |
IUPAC Name | [(2R,3S,5R)-5-[5-[2-(1,3-dioxoisoindol-2-yl)oxyethyl]-2-oxo-4-(1,2,4-triazol-1-yl)pyrimidin-1-yl]-3-(4-methylbenzoyl)oxyoxolan-2-yl]methyl 4-methylbenzoate |
Standard InChI | InChI=1S/C37H32N6O9/c1-22-7-11-24(12-8-22)35(46)49-19-30-29(52-36(47)25-13-9-23(2)10-14-25)17-31(51-30)41-18-26(32(40-37(41)48)42-21-38-20-39-42)15-16-50-43-33(44)27-5-3-4-6-28(27)34(43)45/h3-14,18,20-21,29-31H,15-17,19H2,1-2H3/t29-,30+,31+/m0/s1 |
Standard InChIKey | KYXQXLIBXWCMRO-OJDZSJEKSA-N |
SMILES | CC1=CC=C(C=C1)C(=O)OCC2C(CC(O2)N3C=C(C(=NC3=O)N4C=NC=N4)CCON5C(=O)C6=CC=CC=C6C5=O)OC(=O)C7=CC=C(C=C7)C |
Synonyms | 1-(3,5-DI-O-(P-TOLUOYL)-BETA-D-2-DEOXYRIBOFURANOSYL)-5-(2-(PHTHALIMIDOOXY)ETHYL)-4 (1,2,4-TRIAZOL-1-YL)-1H-PYRIMIDIN-2-ONE |
PubChem Compound | 99651404 |
Last Modified | Nov 11 2021 |
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